Cas no 1807134-15-1 (5-(Difluoromethyl)-4-fluoro-3-iodo-2-(trifluoromethyl)pyridine)

• Product Name: 5-(Difluoromethyl)-4-fluoro-3-iodo-2-(trifluoromethyl)pyridine
• CAS No: 1807134-15-1
• MF: C₇H₂F₆IN
• MW: 340.992374897003
• CID: 4881623
• Update Time: 2025-10-28

5-(Difluoromethyl)-4-fluoro-3-iodo-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-4-fluoro-3-iodo-2-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2F6IN/c8-3-2(6(9)10)1-15-5(4(3)14)7(11,12)13/h1,6H
• InChI Key： CHRHTNONZXXFJV-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(F)F)=CN=C1C(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 220
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9

Additional information on 5-(Difluoromethyl)-4-fluoro-3-iodo-2-(trifluoromethyl)pyridine

Comprehensive Overview of 5-(Difluoromethyl)-4-fluoro-3-iodo-2-(trifluoromethyl)pyridine (CAS No. 1807134-15-1)

5-(Difluoromethyl)-4-fluoro-3-iodo-2-(trifluoromethyl)pyridine is a highly specialized fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring difluoromethyl, fluoro, iodo, and trifluoromethyl substituents, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this compound due to its potential role in developing next-generation therapeutics and crop protection agents.

The compound's CAS No. 1807134-15-1 serves as a critical identifier in chemical databases, ensuring precise tracking in global supply chains. Its structural complexity aligns with modern trends in precision chemistry, where halogenated heterocycles are pivotal for optimizing drug potency and selectivity. Recent studies highlight its utility in cross-coupling reactions, particularly in Suzuki-Miyaura and Buchwald-Hartwig transformations, which are frequently searched topics in AI-driven synthesis planning tools.

From an industrial perspective, 5-(Difluoromethyl)-4-fluoro-3-iodo-2-(trifluoromethyl)pyridine addresses growing demands for sustainable fluorination methods. Environmental concerns around fluorochemical waste have spurred innovations in green chemistry, with this compound serving as a test case for atom-efficient halogenation. Its stability under physiological conditions also makes it a candidate for PET radiopharmaceuticals, a hot topic in medical imaging research.

The pyridine core of this molecule is a recurring motif in FDA-approved drugs, linking it to trending discussions about scaffold hopping in drug discovery. Computational chemists frequently explore its electronic properties using DFT calculations, as evidenced by rising searches for in silico halogen bonding analysis. These applications position CAS No. 1807134-15-1 at the intersection of computational and experimental chemistry.

Supply chain analysts note increasing procurement of this compound for high-throughput screening libraries, reflecting broader industry shifts toward fragment-based drug design. Its lipophilicity-enhancing fluorine atoms align with current strategies to improve blood-brain barrier penetration—a key challenge in CNS drug development. These attributes make it a recurring subject in medicinal chemistry forums and patent applications.

Quality control protocols for 5-(Difluoromethyl)-4-fluoro-3-iodo-2-(trifluoromethyl)pyridine emphasize HPLC purity verification and 19F-NMR characterization, addressing industry concerns about batch-to-batch reproducibility. The compound's multifunctional reactivity also supports its use in parallel synthesis platforms, a technique gaining traction in combinatorial chemistry workflows.

Emerging applications include its role as a building block for liquid crystal materials and organic electronics, connecting it to sustainable energy research. The iodo substituent specifically enables C–C bond formation via metal-catalyzed reactions, a process widely studied for carbon–heteroatom coupling in material science. These interdisciplinary uses underscore its versatility beyond traditional pharmaceutical contexts.

Regulatory compliance for CAS No. 1807134-15-1 focuses on REACH documentation and GMP-grade synthesis standards, reflecting heightened quality expectations in contract manufacturing. Storage recommendations typically specify argon-protected environments to preserve the compound's iodine–fluorine bond integrity, a detail crucial for maintaining its synthetic utility in long-term projects.